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Compound of Interest

Compound Name:
2-Chloro-N-methylpyrimidin-4-

amine

Cat. No.: B1355348 Get Quote

This guide provides a comprehensive operational plan for the safe handling and disposal of 2-
Chloro-N-methylpyrimidin-4-amine, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety, environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any work that involves 2-Chloro-N-methylpyrimidin-4-amine, it is

imperative to handle the compound with appropriate safety measures. Based on its

classification, this substance should be treated as hazardous.[1]

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or chemical splash goggles.[2]

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: All handling of solid material or solutions should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of

dust or aerosols.[2][3]
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In Case of Spills: In the event of a spill, absorb the material with an inert substance like

vermiculite or sand.[3] Collect the absorbed material into a designated, sealed, and properly

labeled container for hazardous waste.[3] Do not allow the chemical to enter drains or

waterways.[3]

Quantitative Data Summary
The following table summarizes key quantitative and identifying information for 2-Chloro-N-
methylpyrimidin-4-amine.

Property Value Source

Molecular Formula C₅H₆ClN₃ PubChem[1]

Molecular Weight 143.57 g/mol PubChem[1]

CAS Number 66131-68-8 PubChem[1]

Hazard Statement H315 Causes skin irritation PubChem[1]

Hazard Statement H319 Causes serious eye irritation PubChem[1]

Hazard Statement H335 May cause respiratory irritation PubChem[1]

Step-by-Step Disposal Protocol
Disposal of 2-Chloro-N-methylpyrimidin-4-amine must be managed through a designated

hazardous waste program. Under no circumstances should this chemical be disposed of in

regular trash or down the drain.[3]

Step 1: Waste Identification and Categorization

Identify the waste as "2-Chloro-N-methylpyrimidin-4-amine".

Due to its chemical structure, it is classified as a halogenated organic compound.[3] This

classification is crucial for proper segregation and disposal.

Step 2: Container Selection and Labeling
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Container: Use a chemically compatible, leak-proof container with a secure screw-top cap.[3]

High-density polyethylene (HDPE) or glass containers are generally suitable.

Labeling: The container must be clearly and securely labeled.[3] The label must include:

The words "Hazardous Waste".[3]

The full chemical name: "2-Chloro-N-methylpyrimidin-4-amine" (do not use

abbreviations or chemical formulas).[3]

An indication of the primary hazards (e.g., "Irritant").

The approximate quantity of waste in the container.

Step 3: Waste Accumulation and Storage

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

Keep the waste container closed except when adding waste.[4]

Segregate the container from incompatible materials, such as strong oxidizing agents, acids,

and bases.[3]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Follow all institutional procedures for waste manifest documentation and handoff. Disposal of

waste is typically free of charge for research-generated materials, provided the guidelines

are followed.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-N-
methylpyrimidin-4-amine.
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Caption: Workflow for the safe disposal of 2-Chloro-N-methylpyrimidin-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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